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Compound of Interest

Compound Name: 3-(Pyridin-2-yloxy)phenol

CAS No.: 66982-42-1

Cat. No.: B2765781

Get Quote

The fusion of pyridine and phenol rings into a single molecular entity creates the

pyridinylphenol scaffold, a structure of significant interest in medicinal chemistry and materials

science.[1] The pyridine ring, a six-membered heteroaromatic system, often acts as a hydrogen

bond acceptor and can participate in π-stacking interactions, making it a crucial

pharmacophore in numerous approved drugs.[1][2] Its basic nitrogen atom allows for salt

formation, which can enhance solubility and bioavailability.[1] When combined with a phenol

group—a versatile hydrogen bond donor and a key interaction point for many biological targets

—the resulting scaffold possesses a unique electronic and structural profile.[1] 3-(Pyridin-2-

yl)phenol is a prime exemplar of this class, serving as a versatile building block for constructing

more complex molecules with tailored biological activities, from enzyme inhibitors to advanced

materials.[1] This guide provides a comprehensive overview of its chemical properties,

synthesis, characterization, and applications, grounded in established scientific principles.

Part 1: Molecular Architecture and Physicochemical
Profile
A thorough understanding of a compound's physical and chemical properties is the foundation

for its successful application in research and development.
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Core Structure and Conformational Dynamics
The core structure consists of a pyridine ring linked at its C2 position to the C3 position of a

phenol ring. Unlike its ortho isomer, 2-(pyridin-2-yl)phenol, the meta substitution of the hydroxyl

group in 3-(pyridin-2-yl)phenol structurally prevents direct intramolecular hydrogen bonding with

the pyridine nitrogen.[1] This geometric constraint leads to a distinct electronic environment and

greater conformational flexibility around the C-C single bond connecting the two aromatic rings.

Physicochemical Properties
The key physicochemical data for 3-(Pyridin-2-yl)phenol are summarized below. This data is

essential for designing experimental conditions, including solvent selection, reaction

temperature, and purification strategies.
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Property Value Source(s)

CAS Number 98061-22-4 [1][3][4][5]

Molecular Formula C₁₁H₉NO [1][3][6][7]

Molecular Weight 171.19 g/mol [1][3][7]

IUPAC Name 3-pyridin-2-ylphenol [3][7]

Synonyms
2-(3-hydroxyphenyl)pyridine, 3-

(2-Pyridyl)phenol
[4][6]

InChIKey
UWDBMZOJTCSRGW-

UHFFFAOYSA-N
[1][3][4]

Boiling Point 350°C (Predicted) [6]

Density 1.169 g/cm³ (Predicted) [6]

pKa
~9.95 (Phenolic OH, similar to

phenol)
[8]

XLogP3 2.3 [7][9]

Appearance
Typically a solid crystalline

substance
[1]

Solubility

Soluble in organic solvents like

alcohol and ether.[10] The

phenol group imparts some

water solubility, though less

than smaller alcohols.[11]

Spectroscopic Signature
The unique electronic environment of 3-(Pyridin-2-yl)phenol gives rise to a predictable

spectroscopic profile, which is critical for its identification and characterization.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show complex multiplets in

the aromatic region (approx. 6.8-8.7 ppm) corresponding to the protons on both the pyridine
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and phenyl rings.[1] A characteristic broad singlet, typically observed downfield (often >9.0

ppm), corresponds to the phenolic hydroxyl (-OH) proton.[1]

¹³C NMR Spectroscopy: The carbon NMR would display eleven distinct signals, one for each

unique carbon atom in the biaryl system.[1]

Infrared (IR) Spectroscopy: The IR spectrum is characterized by a prominent broad

absorption band in the region of 3200-3600 cm⁻¹ for the O-H stretching of the phenolic

group.[1] Aromatic C-H and C=C/C=N stretching vibrations would also be present.

Mass Spectrometry: High-resolution mass spectrometry (HRMS) would confirm the

molecular formula C₁₁H₉NO. The predicted monoisotopic mass is 171.06842 Da.[9]

Part 2: Synthesis and Characterization
The synthesis of 3-(Pyridin-2-yl)phenol is most commonly and efficiently achieved via

palladium-catalyzed cross-coupling reactions.

Primary Synthesis Route: Suzuki-Miyaura Cross-
Coupling
The Suzuki-Miyaura coupling is the most widely employed method for constructing the biaryl

linkage in this scaffold.[1] This reaction involves the palladium-catalyzed coupling of an

organoboron reagent (boronic acid) with an organic halide.

Causality Behind Experimental Choices:

Reactants: 2-Bromopyridine is chosen as the halide partner due to its commercial availability

and appropriate reactivity. 3-Hydroxyphenylboronic acid provides the phenolic component

directly. Using a protected version, like 3-methoxyphenylboronic acid followed by

demethylation, is also a viable strategy to avoid potential side reactions with the acidic

phenol proton.[1]

Catalyst System: A palladium catalyst, such as Pd(dppf)Cl₂ or Pd(PPh₃)₄, is essential for the

catalytic cycle. A phosphine ligand stabilizes the palladium complex and facilitates the

reaction.
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Base: A base, typically an inorganic carbonate like K₂CO₃ or Na₂CO₃, is required to activate

the boronic acid in the transmetalation step of the catalytic cycle.

Solvents: A two-phase solvent system (e.g., DME/water or Toluene/water) is often used to

ensure all components, including the inorganic base, are sufficiently soluble.[1] Degassing

the solvents is critical to remove oxygen, which can oxidize and deactivate the palladium

catalyst.

Detailed Experimental Protocol: Suzuki-Miyaura
Synthesis
Step 1: Inert Atmosphere Setup

Assemble a Schlenk flask or a three-neck round-bottom flask equipped with a condenser

and a magnetic stir bar.

Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times to ensure an

oxygen-free environment.

Step 2: Reagent Addition

To the flask, add 2-bromopyridine (1.0 eq), 3-hydroxyphenylboronic acid (1.0-1.2 eq), a

palladium catalyst (e.g., Pd(dppf)Cl₂, 2-5 mol%), and a base (e.g., K₂CO₃, 2-3 eq).

Step 3: Solvent Addition and Degassing

Add degassed solvents, such as a 4:1 mixture of 1,2-dimethoxyethane (DME) and water.

Bubble the inert gas through the stirred reaction mixture for 15-20 minutes to ensure

thorough degassing.

Step 4: Reaction Execution

Heat the reaction mixture to 80-90°C with vigorous stirring.

Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS) until the starting material (2-bromopyridine) is
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consumed (typically 12-24 hours).

Step 5: Workup and Isolation

Cool the reaction mixture to room temperature and dilute with water.

Extract the aqueous layer with an organic solvent such as ethyl acetate (3x).

Combine the organic layers, wash with brine to remove residual water and inorganic salts,

and dry over anhydrous magnesium sulfate (MgSO₄).

Step 6: Purification

Filter off the drying agent and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purify the resulting crude residue by flash column chromatography on silica gel, typically

using a gradient of ethyl acetate in hexanes, to yield the pure 3-(Pyridin-2-yl)phenol.[1]

Synthesis Workflow Diagram
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Caption: Suzuki-Miyaura synthesis workflow for 3-(Pyridin-2-yl)phenol.
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Analytical Characterization Workflow
Post-synthesis, a rigorous analytical workflow is essential to validate the structure and purity of

the final compound.

Primary Validation Purity & Identity

NMR Spectroscopy
(¹H, ¹³C)

Purity >95%?
Correct Structure?

Mass Spectrometry
(HRMS)

HPLC/UPLC IR Spectroscopy

Synthesized
Product

Click to download full resolution via product page

Caption: Post-synthesis analytical validation workflow.

Part 3: Applications in Drug Discovery and Materials
Science
The structural features of 3-(Pyridin-2-yl)phenol make it a valuable scaffold in several scientific

domains. Its ability to engage in multiple non-covalent interactions (hydrogen bonding, π-

stacking) allows it to bind effectively to biological targets like enzymes and receptors.[1]

Medicinal Chemistry Applications
Anticancer Research: Derivatives of pyridinylphenol have demonstrated selective inhibition

of colorectal cancer (CRC) cell growth.[1] They can achieve this by suppressing Wnt

signaling transactivation and downregulating oncogenic Wnt target genes.[1] The pyridinone

core, a related structure, is also widely explored for its anticancer properties.[12][13]
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Antimicrobial Agents: The pyridine scaffold is a core component of many antibacterial and

antifungal agents.[1][2][14] Specifically, derivatives of 3-(pyridin-2-yl)-2-oxazolidinone have

shown strong antibacterial activity against Gram-positive bacteria, comparable to the

antibiotic linezolid.[1][15][16]

Enzyme Inhibition: The scaffold is a versatile starting point for designing potent and selective

kinase inhibitors, which are crucial in oncology and inflammatory disease research.[1] For

example, related 3-(indolin-5-yloxy)pyridin-2-amine derivatives have been developed as

potent inhibitors of receptor-interacting protein kinase 1 (RIPK1) for treating autoimmune

diseases.[17]

Materials Science Applications
Organic Light-Emitting Diodes (OLEDs): The meta-position of the hydroxyl group and the

nitrogen atom of the pyridine ring make 3-(Pyridin-2-yl)phenol an excellent ligand precursor

for cyclometalated Iridium(III) and other metal complexes.[1] These organometallic

compounds are investigated for their phosphorescent properties and use in advanced

materials like OLEDs.[1]

Part 4: Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 3-(Pyridin-2-yl)phenol presents several hazards.

H302: Harmful if swallowed.[7]

H315: Causes skin irritation.[7]

H319: Causes serious eye irritation.[7]

H335: May cause respiratory irritation.[7]

Standard laboratory personal protective equipment (PPE), including safety glasses, gloves,

and a lab coat, should be used when handling this compound. All manipulations should be

performed in a well-ventilated fume hood.

Conclusion
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3-(Pyridin-2-yl)phenol is a strategically important heterocyclic scaffold with a well-defined

physicochemical and spectroscopic profile. Its synthesis is reliably achieved through modern

cross-coupling methods, particularly the Suzuki-Miyaura reaction. The unique arrangement of

its hydrogen-bonding and π-stacking functionalities has established it as a valuable building

block in drug discovery, with demonstrated potential in developing anticancer, antimicrobial,

and enzyme-inhibiting agents. Furthermore, its coordination properties make it a promising

candidate for applications in materials science. This guide provides a foundational

understanding for researchers and scientists looking to leverage the versatile properties of this

important chemical entity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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